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Compound of Interest

Compound Name: 3-Methoxypyrrolidine

Cat. No.: B1366375

An In-Depth Technical Guide to 3-Methoxypyrrolidine: Safety, Handling, and MSDS

This guide provides comprehensive safety, handling, and Material Safety Data Sheet (MSDS)
information for 3-Methoxypyrrolidine, intended for researchers, scientists, and professionals
in drug development.

Chemical Identification and Physical Properties

3-Methoxypyrrolidine is a heterocyclic organic compound. It is a colorless to light yellow
liquid.[1][2]

Property Value References
Molecular Formula CsH11NO [31[41[5]
Molar Mass 101.15 g/mol [31141[5]

CAS Number 62848-20-8 [2][41[5]
Appearance Colorless to light yellow liquid [1][2]
Density 0.94 g/cm?3 [11[3]

Boiling Point 123 °C [1][3]

Flash Point 35°C [11[3]
Storage Temperature 2-8°C (protect from light) [11[2][6]
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Hazard Identification and GHS Classification

3-Methoxypyrrolidine is classified as a hazardous substance. The GHS hazard statements
indicate it is a flammable liquid and vapor, harmful if swallowed, and causes skin, eye, and
respiratory irritation.[4][7]

GHS Classification  Code Description References

Flammable liquid and

Flammable liquids H226 [4]
vapor

Acute toxicity, oral H302 Harmful if swallowed [4117]
Skin o

S H315 Causes skin irritation [4107]
corrosion/irritation
Serious eye Causes serious eye

o H319 N [41[7]

damage/eye irritation irritation

Specific target organ _
o May cause respiratory
toxicity, single H335 T [4107]
irritation
exposure

Safe Handling and Storage Protocols

Handling:

Work under a chemical fume hood.[8][9]
e Avoid breathing vapors or mist.[8][10]
o Ensure adequate ventilation.[8][9]

o Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,
and eye/face protection.[8][9]

o Keep away from open flames, hot surfaces, and sources of ignition.[8][9]

e Use only non-sparking tools.[3][10]
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» Take precautionary measures against static discharge.[8][10]

e Wash hands thoroughly after handling.[8][10]

e Do not eat, drink, or smoke when using this product.[8][10]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][9]

Keep away from heat, sparks, and flame.[3][9]

Store locked up.[8]

Recommended storage temperature is between 2-8°C, with protection from light.[1][2][6]

Incompatible materials include strong oxidizing agents and strong acids.[3][9]

First Aid Measures

Immediate medical attention is required in case of significant exposure.[8] Show the safety data
sheet to the attending physician.[11]

Experimental Protocol for First Aid Response:
e If Inhaled:
o Remove the victim to fresh air immediately.[8][9]
o Keep the person at rest in a position comfortable for breathing.[8]
o If breathing is difficult or has stopped, provide artificial respiration.[9][12]
o Seek immediate medical attention.[8][12]
 In Case of Skin Contact:

o Immediately remove all contaminated clothing.[8][10]
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o Rinse the skin with plenty of water or shower for at least 15 minutes.[8][9]

o Wash the affected area with soap and water.[9][12]

o If skin irritation occurs or persists, get medical advice.[12]

e In Case of Eye Contact:

o Rinse cautiously with water for several minutes.[8]

o Remove contact lenses, if present and easy to do. Continue rinsing.[8]

o Seek immediate medical attention, consulting an ophthalmologist.[10]

o If Swallowed:

o Do NOT induce vomiting.[8][10]

o Rinse the mouth with water.[8][9]

o Call a physician or poison control center immediately.[8]

Exposure Route First Aid Action

Remove Contaminated Clothing »>| Rinse Skin with Water/Shower (15 min)
If irritation persists

»-| Rinse Mouth »| Do NOT Induce Vomiting Mﬂf'im'vﬂ‘ttention
Seek Immediate
. .| Move to Fresh Air & Medical Attention
Inhalation >

Keep Comfortable

Rinse Eyes with Water (15 min)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC127615000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2812203&productDescription=3-HYDRXY-1-METHLPYRROLIDINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2812203&productDescription=3-HYDRXY-1-METHLPYRROLIDINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AC127615000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC127615000&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/394238
https://www.fishersci.com/store/msds?partNumber=AC127615000&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/394238
https://www.fishersci.com/store/msds?partNumber=AC127615000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2812203&productDescription=3-HYDRXY-1-METHLPYRROLIDINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC127615000&countryCode=US&language=en
https://www.benchchem.com/product/b1366375?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Caption: First aid procedures for 3-Methoxypyrrolidine exposure.
Fire-Fighting Measures

Suitable Extinguishing Media:

» Use carbon dioxide (CO32), dry chemical powder, or alcohol-resistant foam.[8][10]
Specific Hazards:

e The substance is a combustible liquid.[9] Containers may explode when heated.[9]
e Vapors may form explosive mixtures with air.

e Hazardous decomposition products include carbon monoxide (CO), carbon dioxide (COz),
and nitrogen oxides (NOXx).[9]

Protective Equipment for Firefighters:

» Wear self-contained breathing apparatus (SCBA) and full protective gear.[9][10][11]

Accidental Release Measures

Experimental Protocol for Spill Containment and Cleanup:
e Ensure Personal Protection:

o Wear appropriate PPE, including respiratory protection, chemical-resistant gloves, and
eye/face protection.[8][11]

o Avoid breathing vapors and contact with the substance.[8][10]
 Isolate and Ventilate the Area:

o Evacuate personnel to a safe area, keeping people away from and upwind of the spill.[8]
[11]

o Remove all sources of ignition (e.g., sparks, open flames, hot surfaces).[3][9]
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o Ensure adequate ventilation.[8][9]

e Contain and Clean Up the Spill:

[e]

Prevent the chemical from entering drains or surface water.[8]

o

Use non-sparking tools and explosion-proof equipment.[8]

[¢]

Soak up the spill with an inert absorbent material such as sand, vermiculite, or
Chemizorb®.[8][11]

[¢]

Collect the absorbed material and place it into a suitable, labeled container for disposal.[8]
[11]

e Disposal:

o Dispose of the contents and container at an approved waste disposal plant.[8][9]
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Caption: Workflow for handling a 3-Methoxypyrrolidine spill.

Toxicological Information
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o Acute Toxicity: No specific acute toxicity data is readily available for the product itself.
However, it is classified as harmful if swallowed.[4][7][9] The hydrochloride salt is also listed
as harmful if inhaled.

o Skin Irritation: Causes skin irritation.[4][7]

o Eye Irritation: Causes serious eye irritation.[4][7]

e Respiratory Irritation: May cause respiratory irritation.[4][7]

o Chronic Effects: Repeated exposure may cause skin rash and pulmonary irritation.[13]

Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety
Data Sheet (SDS). Always refer to the specific SDS provided by the supplier for the most
accurate and up-to-date information. All chemical products should be handled by trained
professionals familiar with their potential hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Methoxypyrrolidine safety, handling, and MSDS
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1366375#3-methoxypyrrolidine-safety-handling-and-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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